Bcn-dota-GA

• Molecular Formula: C32H50N6O11
• Molecular Weight: 694.8 g/mol
• InChI: InChI=1S/C32H50N6O11/c39-27(33-9-10-34-32(48)49-22-25-23-5-3-1-2-4-6-24(23)25)8-7-26(31(46)47)38-17-15-36(20-29(42)43)13-11-35(19-28(40)41)12-14-37(16-18-38)21-30(44)45/h23-26H,3-22H2,(H,33,39)(H,34,48)(H,40,41)(H,42,43)(H,44,45)(H,46,47)/t23-,24+,25?,26?
• InChIKey: MOUWSYLGFZCMCN-JVOXHRMMSA-N

BCN-DOTA-GA: Core Identity & Procurement

BCN-DOTA-GA is a bifunctional macrocyclic chelator combining a DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) metal-chelating core, a glycine-alanine (GA) linker, and a bicyclo[6.1.0]non-4-yn-9-yl (BCN) strained alkyne moiety for copper-free click chemistry [1]. The compound is specifically engineered for the indirect radiolabeling of biomolecules with zirconium-89, a positron-emitting radionuclide with a 78.4-hour half-life ideal for immunoPET imaging of monoclonal antibodies, antibody fragments, and other long-circulating targeting vectors . Its bifunctional design enables two sequential, orthogonal conjugation steps: first, radiometal coordination to the DOTA cage; second, strain-promoted azide-alkyne cycloaddition (SPAAC) to azide-functionalized biomolecules, thereby preserving the structural integrity of the targeting moiety [1].

1

Radiometal complexation: DOTA cage coordinates ⁸⁹Zr at 90 °C, achieving quantitative incorporation.

2

Bioorthogonal SPAAC ligation: BCN strained alkyne reacts with azide-modified biomolecules at 37 °C, preserving protein integrity.

Enables indirect radiolabeling of heat-sensitive antibodies and long-circulating vectors for immunoPET research.

• [1] Basuli F, Vasalatiy O, Shi J, et al. Preparation of a Zirconium-89 Labeled Clickable DOTA Complex and Its Antibody Conjugate. Pharmaceuticals. 2024; 17(4):480. View Source

BCN-DOTA-GA vs. DFO and DOTA Chelators

Procurement decisions for bifunctional chelators in zirconium-89 radiopharmaceutical development cannot rely on simple in-class substitution due to orthogonal functional demands. The clinical standard chelator, desferrioxamine B (DFO), offers room-temperature radiolabeling but suffers from documented kinetic lability, resulting in bone-seeking free ⁸⁹Zr⁴⁺ release in vivo [1]. Conversely, conventional DOTA derivatives provide exceptional kinetic inertness but require prohibitively harsh labeling conditions for heat-sensitive targeting proteins when directly conjugated [1]. BCN-DOTA-GA addresses this technical dichotomy through a modular design that decouples radiometal complexation from biomolecule conjugation: the DOTA core is radiolabeled at 90 °C to achieve quantitative ⁸⁹Zr incorporation, after which the pre-labeled prosthetic group is ligated to an azide-modified targeting vector under mild, bioorthogonal conditions (37 °C) [1]. This workflow preserves the structural and functional integrity of fragile antibody therapeutics while delivering the superior kinetic inertness characteristic of the DOTA scaffold [1].

Candidate

Key Limitation

Risk for ⁸⁹Zr ImmunoPET

Desferrioxamine B (DFO)

Kinetic lability; documented release of free ⁸⁹Zr⁴⁺ in vivo.

Bone-seeking free radiometal may reduce tumor-to-background contrast and quantitative accuracy.

Direct DOTA-antibody conjugate

Requires 90 °C labeling; heat-labile antibodies may denature.

Loss of antigen-binding affinity can compromise targeting and biodistribution.

BCN-DOTA-GA (target)

Decoupled radiolabeling (90 °C) and mild bioorthogonal conjugation (37 °C).

Reported EDTA challenge >94% intact; serum stability ≥95%; maintains antibody integrity.

• [1] Basuli F, Vasalatiy O, Shi J, et al. Preparation of a Zirconium-89 Labeled Clickable DOTA Complex and Its Antibody Conjugate. Pharmaceuticals. 2024; 17(4):480. View Source

BCN-DOTA-GA Performance Evidence

EDTA Challenge: Kinetic Inertness vs. DFO

The kinetic inertness of BCN-[⁸⁹Zr]Zr-DOTA-GA-PAN was directly compared against [⁸⁹Zr]Zr-DFO-PAN and [⁸⁹Zr]Zr-DFO*-PAN using an ethylenediaminetetraacetic acid (EDTA) transchelation challenge assay, the standard method for assessing zirconium-89 complex stability [1]. BCN-[⁸⁹Zr]Zr-DOTA-GA-PAN demonstrated >94% intact conjugate after 7-day incubation with 1,000-fold molar excess EDTA at both room temperature and 37 °C [2]. In contrast, [⁸⁹Zr]Zr-DFO-PAN exhibited rapid transchelation, with the relative inertness ranking as BCN-[⁸⁹Zr]Zr-DOTA-GA-PAN > [⁸⁹Zr]Zr-DFO*-PAN > [⁸⁹Zr]Zr-DFO-PAN [2].

EDTA Challenge

Head-to-head

BCN-[⁸⁹Zr]Zr-DOTA-GA-PAN: >94% intact after 7 d at 37 °C, 1,000× EDTA.
DFO conjugate: rapid transchelation.

Supports kinetic inertness screening to mitigate free ⁸⁹Zr release in imaging models.

EDTA challenge, SE-HPLC; ranking: DOTA-GA > DFO* > DFO.

Evidence Dimension	Kinetic inertness (% intact conjugate after 7-day EDTA challenge at 37 °C)
Target Compound Data	>94% intact (BCN-[⁸⁹Zr]Zr-DOTA-GA-PAN)
Comparator Or Baseline	Rapid transchelation observed for [⁸⁹Zr]Zr-DFO-PAN; [⁸⁹Zr]Zr-DFO*-PAN intermediate
Quantified Difference	BCN-DOTA-GA conjugate maintains >94% integrity; DFO conjugate undergoes significant decomposition under identical challenge conditions
Conditions	1,000-fold molar excess EDTA; room temperature and 37 °C; assessed by SE-HPLC up to 7 days

Why This Matters

Superior kinetic inertness directly correlates with reduced in vivo demetalation, minimizing non-specific bone uptake of free ⁸⁹Zr⁴⁺ and improving PET image contrast and dosimetry.

• [1] Basuli F, Vasalatiy O, Shi J, et al. Preparation of a Zirconium-89 Labeled Clickable DOTA Complex and Its Antibody Conjugate. Pharmaceuticals. 2024; 17(4):480. Section 2. Results and Discussion: EDTA challenge studies. View Source
• [2] Basuli F, et al. Pharmaceuticals. 2024; 17(4):480. Section 3. Conclusions: >94% intact at both temperatures after 7-day EDTA challenge. View Source

Human Serum Stability vs. DFO

The stability of BCN-[⁸⁹Zr]Zr-DOTA-GA-PAN was assessed alongside [⁸⁹Zr]Zr-DFO-PAN and [⁸⁹Zr]Zr-DFO*-PAN in whole human serum at 37 °C [1]. All three conjugates demonstrated ≥95% intact species after 7-day incubation under these physiologically relevant conditions [1]. This indicates that BCN-DOTA-GA-derived conjugates achieve parity with the clinical standard DFO chelators in serum stability assays while outperforming DFO in the more stringent EDTA challenge metric described above [2].

Serum Stability

Method context

All three conjugates ≥95% intact after 7 d in whole human serum at 37 °C.

Matches serum stability benchmark of clinical standard chelators under physiological conditions.

Parity with DFO/DFO*; no significant difference in serum assay.

Evidence Dimension	Stability in whole human serum at 37 °C
Target Compound Data	≥95% intact after 7 days (BCN-[⁸⁹Zr]Zr-DOTA-GA-PAN)
Comparator Or Baseline	[⁸⁹Zr]Zr-DFO-PAN and [⁸⁹Zr]Zr-DFO*-PAN: ≥95% intact after 7 days
Quantified Difference	No significant difference in serum stability between BCN-DOTA-GA and DFO/DFO* conjugates; all maintained ≥95% integrity for 7 days
Conditions	Whole human serum; 37 °C; assessed by SE-HPLC at multiple time points up to 7 days

Why This Matters

Demonstrates that the DOTA-based conjugate matches the serum stability benchmark set by the clinical standard DFO chelators, providing confidence that the switch to the more kinetically inert DOTA scaffold does not compromise physiological stability.

• [1] Basuli F, Vasalatiy O, Shi J, et al. Preparation of a Zirconium-89 Labeled Clickable DOTA Complex and Its Antibody Conjugate. Pharmaceuticals. 2024; 17(4):480. Abstract and Section 2: Serum stability results. View Source
• [2] Basuli F, et al. Pharmaceuticals. 2024; 17(4):480. Section 2: Stable (95% intact after 7 d) in whole human serum at 37 °C. View Source

Radiolabeling Yield and Purity

The radiolabeling of BCN-DOTA-GA with zirconium-89 was optimized using a two-step basic pH adjustment protocol at 90 °C, achieving high batch-to-batch reproducibility [1]. Across 12 independent syntheses, the overall radiochemical yield was 40–50% (decay uncorrected) with radiochemical purity exceeding 95% within a total synthesis time of 2 hours [1]. The molar activity of the isolated BCN-[⁸⁹Zr]Zr-DOTA-GA prosthetic group was 200–300 Ci/mmol [2]. This performance establishes a reliable, documented baseline for the preclinical production of ⁸⁹Zr-labeled biomolecules using this chelator.

Radiolabeling Yield

Reported

RCY 40–50% (n=12, decay uncorrected); RCP >95%; molar activity 200–300 Ci/mmol.

Establishes baseline for synthesis planning and in-house protocol benchmarking.

90 °C, HEPES buffer, 2 h total synthesis time.

Evidence Dimension	Radiochemical yield and purity of ⁸⁹Zr labeling
Target Compound Data	Yield: 40–50% (n=12, decay uncorrected); Radiochemical purity: >95%; Molar activity: 200–300 Ci/mmol
Comparator Or Baseline	No direct comparator reported in this study; represents the established performance baseline for BCN-DOTA-GA ⁸⁹Zr radiolabeling
Quantified Difference	Not applicable (baseline characterization)
Conditions	Two-step basic pH adjustment; 90 °C; HEPES buffer (0.5 M, pH 7.2–7.6); 2 h total synthesis time

Why This Matters

Quantitative yield and purity data enable prospective users to estimate material requirements, plan synthesis logistics, and benchmark in-house radiolabeling performance against published protocols.

• [1] Basuli F, Vasalatiy O, Shi J, et al. Preparation of a Zirconium-89 Labeled Clickable DOTA Complex and Its Antibody Conjugate. Pharmaceuticals. 2024; 17(4):480. Abstract and Section 2. View Source
• [2] Basuli F, et al. Pharmaceuticals. 2024; 17(4):480. Section 2: Molar activities were 200–300 Ci/mmol. View Source

Bioorthogonal Conjugation via SPAAC

The BCN (bicyclo[6.1.0]non-4-yn-9-yl) moiety of BCN-DOTA-GA enables strain-promoted azide-alkyne cycloaddition (SPAAC), a copper-free click chemistry reaction that proceeds efficiently in aqueous buffers without cytotoxic copper catalysts [1]. In the published conjugation workflow, BCN-[⁸⁹Zr]Zr-DOTA-GA was reacted with tetrazine-functionalized panitumumab (PAN-Tz) at 37 °C for 1 hour to yield the labeled immunoconjugate BCN-[⁸⁹Zr]Zr-DOTA-GA-PAN with an isolated radiochemical yield of 80–95% (n=6) and radiochemical purity >95% [2]. The endo-BCN scaffold exhibits a second-order rate constant for SPAAC with azides of approximately 0.14 M⁻¹ s⁻¹, representing a balance of sufficient reactivity for bioconjugation while maintaining synthetic accessibility [3].

SPAAC Conjugation

Class-level

Conjugation yield 80–95% (n=6); BCN rate constant ~0.14 M⁻¹ s⁻¹.

Enables post-labeling ligation under mild conditions, preserving heat-sensitive antibody affinity.

37 °C, 1 h; copper-free click chemistry with azide/tetrazine-modified vectors.

Evidence Dimension	Bioorthogonal conjugation efficiency and reaction kinetics
Target Compound Data	Conjugation yield: 80–95% (n=6); reaction conditions: 37 °C, 1 h; BCN SPAAC rate constant (k): ~0.14 M⁻¹ s⁻¹
Comparator Or Baseline	Standard DOTA and DFO chelators lack intrinsic click chemistry handles, requiring pre-conjugation to targeting vectors prior to radiolabeling
Quantified Difference	BCN-DOTA-GA enables post-labeling conjugation strategy; comparative rate constant for DBCO/DIBAC: 0.31 M⁻¹ s⁻¹ [3]
Conditions	SPAAC reaction with azide- or tetrazine-functionalized biomolecules in aqueous buffer, 37 °C

Why This Matters

The BCN handle enables a modular, two-step radiolabeling strategy that avoids exposing heat-sensitive antibodies to 90 °C labeling conditions, thereby preserving target-binding affinity and enabling site-specific conjugation workflows.

• [1] Basuli F, Vasalatiy O, Shi J, et al. Preparation of a Zirconium-89 Labeled Clickable DOTA Complex and Its Antibody Conjugate. Pharmaceuticals. 2024; 17(4):480. Conjugation method description. View Source
• [2] Basuli F, et al. Pharmaceuticals. 2024; 17(4):480. Section 2: Conjugation yields were 80–95% (n=6). View Source
• [3] Debets MF, et al. Bioconjugate Chem. 2010; 21(12):2323-2328. Rate constant data for BCN SPAAC. View Source

BCN-DOTA-GA Application Scenarios

ImmunoPET with Superior Kinetic Inertness

BCN-DOTA-GA is specifically validated for the preparation of zirconium-89 labeled antibody conjugates for immunoPET imaging. The documented EDTA challenge performance (>94% intact after 7 days at 37 °C) [1] addresses a critical limitation of DFO-based conjugates, whose kinetic lability leads to bone-seeking free ⁸⁹Zr accumulation [1]. This scenario is optimal for preclinical imaging studies requiring extended circulation times (e.g., full-length IgG antibodies with multi-day biological half-lives) where in vivo chelate stability directly impacts tumor-to-background ratios and quantitative accuracy.

Site-Specific Bioconjugation via SPAAC

The BCN moiety enables copper-free SPAAC ligation to azide- or tetrazine-modified targeting vectors. The published workflow achieves conjugation at 37 °C within 1 hour, yielding 80–95% isolated radiochemical yields [2]. This scenario is applicable when site-specific conjugation is required—for instance, when lysine-directed NHS-ester chemistry would risk modifying residues within the antigen-binding complementarity-determining regions (CDRs) of an antibody. By first incorporating a bioorthogonal handle (e.g., azide) at a defined site (e.g., engineered cysteine, glycan, or unnatural amino acid), BCN-[⁸⁹Zr]Zr-DOTA-GA can be precisely ligated, preserving antigen affinity and minimizing product heterogeneity.

⁸⁹Zr/¹⁷⁷Lu Matched-Pair Theranostics

The DOTA core of BCN-DOTA-GA is a universal chelator capable of stably coordinating both positron-emitting ⁸⁹Zr for diagnostic PET imaging and beta-emitting ¹⁷⁷Lu for targeted radionuclide therapy [1]. The modular design allows researchers to prepare an identical targeting vector-azide precursor and then ligate either BCN-[⁸⁹Zr]Zr-DOTA-GA for imaging or BCN-[¹⁷⁷Lu]Lu-DOTA-GA for therapy. This matched-pair approach ensures that the pharmacokinetics and biodistribution observed in the diagnostic scan accurately predict the therapeutic radiation dose delivered to tumor and normal tissues, a core principle of precision theranostics. The demonstrated kinetic inertness of the ⁸⁹Zr-DOTA complex [1] provides confidence that the analogous ¹⁷⁷Lu complex will exhibit comparable in vivo stability.

Application

Selection Property

Validation Focus

ImmunoPET with long-circulating antibodies

Kinetic inertness profile (EDTA challenge)

Reduced free ⁸⁹Zr bone accumulation and improved image contrast in preclinical models

Site-specific bioconjugation via SPAAC

Bioorthogonal reactivity (BCN handle)

Conjugation efficiency and preservation of antigen-binding region integrity

⁸⁹Zr/¹⁷⁷Lu matched-pair research theranostics

Universal DOTA chelation for diagnostic/therapeutic pairs

Pharmacokinetic correlation between imaging and therapy in preclinical models

• [1] Basuli F, Vasalatiy O, Shi J, et al. Preparation of a Zirconium-89 Labeled Clickable DOTA Complex and Its Antibody Conjugate. Pharmaceuticals. 2024; 17(4):480. View Source
• [2] Basuli F, et al. Pharmaceuticals. 2024; 17(4):480. Section 2: Conjugation yields were 80–95% (n=6). View Source